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Compound of Interest

Compound Name: UBS109

Cat. No.: B12376751 Get Quote

Introduction UBS109, also known as a monocarbonyl analog of curcumin, is a synthetic

compound investigated for its potent anticancer and anti-inflammatory properties. It is

recognized for being more water-soluble compared to other curcumin analogs, enhancing its

applicability for in vitro and in vivo studies[1][2][3]. UBS109 exerts its biological effects primarily

through the potent inhibition of the NF-κB signaling pathway and as a DNA hypomethylating

agent[1]. These application notes provide a comprehensive guide for researchers on the proper

dissolution, handling, and application of UBS109 in cell culture experiments.

Compound Specifications and Properties
UBS109 is a yellow solid with chemical properties that are crucial for its handling and

preparation for experimental use[1]. It is essential to understand these properties to ensure its

stability and efficacy.
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Property Value Reference

Synonyms

(3E,5E)-1-Methyl-3,5-bis(2-

pyridinylmethylene)-4-

piperidinone; Monocarbonyl

Analog of Curcumin

Molecular Formula C₁₈H₁₇N₃O

Molecular Weight 291.4 g/mol

Appearance Yellow solid

Purity ≥95% (HPLC)

Solubility
Soluble in DMSO (up to 10

mg/mL); Insoluble in water

Stability
Decomposes rapidly in

methanol and ethanol

Long-Term Storage
Stable for at least 2 years at

-20°C

Short-Term Storage +4°C

Handling Advice
Protect from light. Keep cool

and dry.

Mechanism of Action
UBS109 targets multiple signaling pathways implicated in cancer progression and

inflammation. Its primary mechanism involves the potent inhibition of the Nuclear Factor-kappa

B (NF-κB) pathway by suppressing IκB kinase-α and -β (IKK-α and -β), which prevents the

nuclear translocation of NF-κB and subsequently leads to apoptosis. Additionally, UBS109 has

been shown to stimulate osteoblastogenesis via Smad activation.
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Preparation

Treatment

Assay

Analysis

1. Seed Cells
(96-well plate)

2. Incubate
(24 hours)

4. Add UBS109 to Cells

3. Prepare UBS109 Dilutions

5. Incubate
(e.g., 48 hours)

6. Add MTT Reagent

7. Incubate
(2-4 hours)

8. Solubilize Formazan

9. Read Absorbance
(570 nm)

10. Calculate % Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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